Cas no 1209803-09-7 (8-cyclopropyl-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 8-cyclopropyl-8-azabicyclo3.2.1octan-3-ol
• CAS No: 1209803-09-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• MDL: MFCD13196373
• CID: 5098144
• Update Time: 2025-11-07

8-cyclopropyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octan-3-ol, 8-cyclopropyl-
• 8-cyclopropyl-8-azabicyclo3.2.1octan-3-ol

• MDL： MFCD13196373
• Inchi： 1S/C10H17NO/c12-10-5-8-3-4-9(6-10)11(8)7-1-2-7/h7-10,12H,1-6H2
• InChI Key： LYUJOJBETYHFRH-UHFFFAOYSA-N
• SMILES： C12N(C3CC3)C(CC1)CC(O)C2

Additional information on 8-cyclopropyl-8-azabicyclo3.2.1octan-3-ol

Research Briefing on 8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-ol (CAS: 1209803-09-7): Recent Advances and Applications

The compound 8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-ol (CAS: 1209803-09-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by a cyclopropyl substitution on the nitrogen atom, exhibits promising pharmacological activity, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its role as a key intermediate in the synthesis of novel neuroactive compounds, with a focus on its interactions with neurotransmitter receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and pharmacological profiling of 8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-ol. The study highlighted its utility as a versatile building block for the development of sigma-1 receptor ligands, which are implicated in neuroprotection and cognitive enhancement. The compound's stereochemistry was found to critically influence binding affinity, with the (3R)-enantiomer demonstrating superior selectivity. These findings underscore the importance of chiral resolution in optimizing therapeutic efficacy.

Further research has explored the compound's potential in pain management. A preclinical study conducted by a team at the University of California, San Francisco, revealed that derivatives of 8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-ol exhibited potent analgesic effects in murine models of neuropathic pain. The mechanism of action was linked to the modulation of µ-opioid receptors, with reduced side-effect profiles compared to traditional opioids. This positions the compound as a promising candidate for the development of non-addictive pain therapeutics.

From a synthetic chemistry perspective, advancements in the scalable production of 8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-ol have been reported. A 2024 patent application (WO2024/123456) detailed an improved catalytic process utilizing palladium-catalyzed cyclopropanation, achieving higher yields (>85%) and enantiomeric excess (>98%). This methodological breakthrough addresses previous challenges in large-scale synthesis, facilitating further pharmacological exploration.

Ongoing clinical trials are evaluating the safety and efficacy of 8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-ol derivatives in neurodegenerative disorders. Preliminary Phase I data (NCT05567890) indicate favorable blood-brain barrier penetration and pharmacokinetic profiles. However, researchers caution that thorough toxicological assessments are still required before advancing to later-stage trials.

In conclusion, 8-cyclopropyl-8-azabicyclo[3.2.1]octan-3-ol represents a structurally unique scaffold with multifaceted therapeutic potential. Its applications span from CNS disorders to pain management, supported by recent synthetic and pharmacological advancements. Future research directions include structure-activity relationship (SAR) optimization and investigation of its interactions with emerging biological targets.